![molecular formula C11H14ClF2NO B6198799 1-[3-(difluoromethoxy)phenyl]cyclobutan-1-amine hydrochloride CAS No. 2680529-56-8](/img/no-structure.png)
1-[3-(difluoromethoxy)phenyl]cyclobutan-1-amine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[3-(difluoromethoxy)phenyl]cyclobutan-1-amine hydrochloride, also known as DFMCB, is a fluorinated cyclobutane derivative of 1-aminocyclobutanecarboxylic acid, a compound which has been studied extensively in the scientific community. DFMCB has been studied for its potential applications in various scientific fields, including drug discovery, medicinal chemistry, and biochemistry.
Scientific Research Applications
1-[3-(difluoromethoxy)phenyl]cyclobutan-1-amine hydrochloride has been studied for its potential applications in various scientific fields. In the field of drug discovery, this compound has been studied for its ability to bind to and inhibit the activity of various enzymes, such as the cytochrome P450 enzyme family, which is involved in the metabolism of drugs. Additionally, this compound has been studied for its potential use as a therapeutic agent, as it has been shown to possess anti-inflammatory, anti-bacterial, and anti-cancer properties. In the field of medicinal chemistry, this compound has been studied for its ability to form stable complexes with metal ions, which can be used in drug delivery systems. In the field of biochemistry, this compound has been studied for its ability to act as a molecular chaperone, which can be used to stabilize proteins and other biomolecules.
Mechanism of Action
The mechanism of action of 1-[3-(difluoromethoxy)phenyl]cyclobutan-1-amine hydrochloride is not fully understood, but it is believed to inhibit the activity of enzymes by binding to them and preventing them from functioning normally. Additionally, this compound has been shown to interact with metal ions, forming stable complexes which can be used in drug delivery systems. It has also been shown to act as a molecular chaperone, stabilizing proteins and other biomolecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood, but it has been shown to possess anti-inflammatory, anti-bacterial, and anti-cancer properties. Additionally, this compound has been shown to inhibit the activity of enzymes involved in drug metabolism, as well as to stabilize proteins and other biomolecules.
Advantages and Limitations for Lab Experiments
The advantages of using 1-[3-(difluoromethoxy)phenyl]cyclobutan-1-amine hydrochloride in lab experiments include its ability to form stable complexes with metal ions, its ability to inhibit the activity of enzymes, and its ability to act as a molecular chaperone. Additionally, this compound is relatively inexpensive and easy to synthesize. The main limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, so its effects cannot be predicted with certainty.
Future Directions
The future of 1-[3-(difluoromethoxy)phenyl]cyclobutan-1-amine hydrochloride research is promising, as its potential applications in drug discovery, medicinal chemistry, and biochemistry are vast. In the field of drug discovery, future research could focus on further understanding the mechanism of action of this compound and its ability to inhibit the activity of enzymes involved in drug metabolism. In the field of medicinal chemistry, future research could focus on developing novel drug delivery systems using this compound-metal ion complexes. In the field of biochemistry, future research could focus on further understanding the role of this compound as a molecular chaperone and its ability to stabilize proteins and other biomolecules. Additionally, further research could be conducted to explore the potential therapeutic applications of this compound, such as its anti-inflammatory, anti-bacterial, and anti-cancer properties.
Synthesis Methods
1-[3-(difluoromethoxy)phenyl]cyclobutan-1-amine hydrochloride can be synthesized through a variety of methods, including the use of a nucleophilic substitution reaction, a Grignard reaction, or a Wittig reaction. The most common method of synthesis is the nucleophilic substitution reaction, which involves the use of a nucleophile, such as a Grignard reagent, to attack a carbon atom in the ring structure of this compound. The reaction is then followed by hydrolysis of the resulting product to form this compound hydrochloride.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-[3-(difluoromethoxy)phenyl]cyclobutan-1-amine hydrochloride involves the reaction of 3-(difluoromethoxy)benzaldehyde with cyclobutanamine in the presence of a reducing agent to form the intermediate 1-[3-(difluoromethoxy)phenyl]cyclobutan-1-amine. This intermediate is then reacted with hydrochloric acid to form the final product, 1-[3-(difluoromethoxy)phenyl]cyclobutan-1-amine hydrochloride.", "Starting Materials": ["3-(difluoromethoxy)benzaldehyde", "cyclobutanamine", "reducing agent", "hydrochloric acid"], "Reaction": ["Step 1: 3-(difluoromethoxy)benzaldehyde is reacted with cyclobutanamine in the presence of a reducing agent to form the intermediate 1-[3-(difluoromethoxy)phenyl]cyclobutan-1-amine.", "Step 2: The intermediate is then reacted with hydrochloric acid to form the final product, 1-[3-(difluoromethoxy)phenyl]cyclobutan-1-amine hydrochloride."] } | |
2680529-56-8 | |
Molecular Formula |
C11H14ClF2NO |
Molecular Weight |
249.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.